Cas no 1204-37-1 (1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-
• CAS No: 1204-37-1
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD18450733
• CID: 1209694
• PubChem ID: 5280627
• Update Time: 2025-04-20

1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-
• 6,8-Dihydroxy-3-methyl-1H-2-benzopyran-1-one
• 6,8-dihydroxy-3-methylisochromen-1-one
• BRD-K15024928-001-01-5
• MEGxm0_000264
• CHEBI:1369
• 6,8-dihydroxy-3-methyl-isochromen-1-one
• SCHEMBL1520526
• BDBM50485548
• NCGC00169867-01
• Q27105447
• DTXSID50415064
• CHEMBL559789
• AKOS022643888
• C03830
• 1204-37-1
• ACon1_002418
• SureCN1520526
• 6,8-Dihydroxy-3-methylisocoumarin, >=95% (LC/MS-UV)
• 6,8-dihydroxy-3-methyl-1H-isochromen-1-one
• NS00134339
• 6,8-dihydroxy-3-methylisocoumarin
• 3,4-Dehydro-6-hydroxymellein
• InChI=1/C10H8O4/c1-5-2-6-3-7(11)4-8(12)9(6)10(13)14-5/h2-4,11-12H,1H
• AC1NQXBQ
• 68-dihydroxy-3-methylisocoumarin
• saccharonol A

• MDL： MFCD18450733
• Inchi： 1S/C10H8O4/c1-5-2-6-3-7(11)4-8(12)9(6)10(13)14-5/h2-4,11-12H,1H3
• InChI Key： OHHKDUWFPNAEHQ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=CC=2C=C1C)O)O)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives